Cas no 119741-56-9 (1H-Pyrazole-4-carboxamide,5-cyano-N-methyl-1-(1-methylcyclopentyl)-)

• Product Name: 1H-Pyrazole-4-carboxamide,5-cyano-N-methyl-1-(1-methylcyclopentyl)-
• CAS No: 119741-56-9
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 203609
• PubChem ID: 164120
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxamide,5-cyano-N-methyl-1-(1-methylcyclopentyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide,5-cyano-N-methyl-1-(1-methylcyclopentyl)-
• 5-Cyano-N-methyl-1-(1-methylcyclopentyl)-1H-pyrazole-4-carboxamide
• 1H-Pyrazole-4-carboxamide, 5-cyano-N-methyl-1-(1-methylcyclopentyl)-
• DTXSID6073813
• 119741-56-9
• SCHEMBL10550931

• Inchi： 1S/C12H16N4O/c1-12(5-3-4-6-12)16-10(7-13)9(8-15-16)11(17)14-2/h8H,3-6H2,1-2H3,(H,14,17)
• InChI Key： BFJQPNGTNDRMPP-UHFFFAOYSA-N
• SMILES： O=C(C1C=NN(C=1C#N)C1(C)CCCC1)NC

Computed Properties

• Exact Mass: 232.13258
• Monoisotopic Mass: 232.132411
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7
• XLogP3: 0.9

Experimental Properties

• Density: 1.24
• Boiling Point: 453.4°C at 760 mmHg
• Flash Point: 228°C
• Refractive Index: 1.621
• PSA: 70.71